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Global Regulatory Status and MRLs

Carbendazim is a systemic benzimidazole fungicide that is no longer approved within the European Union

[1] [2]. Its use is also banned in Australia and the United States [3]. However, MRLs are maintained for

imported food commodities.

The tables below summarize the global regulatory status and specific MRLs for various food products. Note

that the EU MRLs, especially for certain fruits, are under active review and proposed to become more

stringent.

Region
Approval
Status

Key Regulatory Context

European Union Not Approved MRLs exist for imports; new proposal to lower MRLs for some

fruits to the limit of detection (0.01 mg/kg) [4].

Japan Under Review Public consultation (May-June 2025) on risk assessment;

proposed ADI: 0.025 mg/kg bw/day [5].

United States Banned Not permitted for use [3].

Australia Banned Not permitted for use [3].
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Region
Approval
Status

Key Regulatory Context

Codex
Alimentarius

MRLs

Established

Provides international standards, e.g., 0.2 mg/kg for bananas [6].

Selected Maximum Residue Limits (MRLs) for Carbendazim

Commodity European Union
Codex
Alimentarius

China Japan (Current)

Bananas 0.1 mg/kg (Benomyl &
Carbendazim) [6]

0.2 mg/kg [6] 2 mg/kg [6] Information
Missing

Oranges 0.01 mg/kg (proposed)
[4]

Information
Missing

Information
Missing

Information
Missing

Mangoes,
Papayas

0.01 mg/kg (proposed)
[4]

Information
Missing

Information
Missing

Information
Missing

Grapefruits 0.01 mg/kg (proposed)
[4]

Information
Missing

Information
Missing

Information
Missing

Various
Products

Range from 0.01 to 2
mg/kg (existing) [3]

Information
Missing

Information
Missing

10 mg/kg (cited for
context) [3]

Toxicological Profile and Hazard Assessment

Carbendazim's regulatory status is driven by its toxicological properties. Key points from recent

assessments include:

Mode of Action: It functions as a systemic fungicide by inhibiting beta-tubulin assembly in mitosis,
disrupting microtubule formation and cell division [1] [3].

Hazard Classification: It is classified as a Reproductive Toxicant (Repr. 1B) and a Mutagen
(Muta. 1B) [1] [3]. It is also highly toxic to earthworms and aquatic organisms [1].

Endocrine Disruption: The European Food Safety Authority (EFSA) concluded that carbendazim
does not meet the scientific criteria for an endocrine disruptor. For the related substance
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thiophanate-methyl, the established toxicological reference values are considered to cover concerns

related to endocrine-disrupting hazards [2].
Reference Values: Japan's draft assessment proposes an Acceptable Daily Intake (ADI) of 0.025
mg/kg body weight/day and an Acute Reference Dose (ARfD) of 0.14 mg/kg body weight (0.1
mg/kg for pregnant women), which would also apply to the metabolites thiophanate-methyl and

benomyl [5].

Analytical Methods and Experimental Protocols

Monitoring Carbendazim residues requires sensitive and specific analytical methods. The general workflow

and specific methodologies from recent research are outlined below.

Sample Preparation

Instrumental Analysis

Sample Collection

Extraction

Clean-up Homogenization
(e.g., of fruit, vegetable, soil)

Solvents: Acetonitrile, Ethyl Acetate
with salts for partitioning

Analysis & Detection Techniques: SPE, d-SPE

Data Processing & Quantification HPLC, GC, Voltammetry MS/MS, UV, Fluorescence
Sensor (for voltammetry)

Comparison with
analytical standard
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Click to download full resolution via product page

Sample Analysis Workflow for Carbendazim Residues

Detailed Methodologies

The following table summarizes specific experimental protocols cited in recent research, which can serve as

a reference for method development.

Application / Matrix Detailed Experimental Protocol

| Analysis in Aqueous Environments (e.g., River Water, Effluents) | 1. Sample Prep: Water samples are

filtered to remove suspended particles. 2. Extraction: Solid-Phase Extraction (SPE) is commonly used to

concentrate the analyte. 3. Analysis: Liquid Chromatography coupled with tandem Mass Spectrometry (LC-

MS/MS) is used for separation, identification, and quantification. This method helps assess potential sources

and environmental levels [3]. | | Determination in Fruit Juice (e.g., Orange Juice) | 1. Electrode

Modification: A Glassy Carbon Electrode (GCE) is modified with a hybrid material to enhance sensitivity

and selectivity. 2. Voltammetric Measurement: Differential Pulse Voltammetry (DPV) or a similar

technique is employed. Carbendazim undergoes a redox reaction at the electrode surface, producing a

measurable current signal proportional to its concentration [3]. | | Photothermal Assay in Produce (e.g.,

Citrus, Cabbage) | 1. Derivatization: The sample is processed and mixed with reagents that initiate a

colorimetric reaction specific to carbendazim. 2. Heating: The sample is illuminated with a laser, and the

presence of carbendazim influences the local heating effect. 3. Detection: The temperature change

(photothermal signal) is measured using a simple thermometer, providing a quantitative readout [3]. | | Soil

Microbial Activity Impact | 1. Treatment: Soil samples are treated with carbendazim, tebuconazole, or a

combination, at environmentally relevant concentrations. 2. Incubation & Measurement: Soils are

incubated under controlled conditions. Microbial activity is monitored over time by measuring soil

respiration rates (e.g., CO₂ evolution) or enzyme activities. This assesses the differential impact of

fungicides on soil health [3]. |

Key Compliance and Research Considerations
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For researchers and professionals, the following points are critical:

Dynamic Regulatory Environment: The EU is actively moving towards lowering MRLs to the limit of
detection (0.01 mg/kg) for more commodities [4]. Japan's ongoing risk assessment is likely to result in

new, harmonized MRLs for carbendazim and related fungicides [5].
Analytical Standard: For quantitative analysis, high-purity analytical standards like Carbendazim-D4

(isotopically labeled) are used for method calibration and validation to ensure accuracy [3].
Shared Toxicological Limits: Note that thiophanate-methyl and benomyl degrade into carbendazim
in plants. Therefore, group limits based on carbendazim's toxicology are being established, as seen
in the Japanese assessment [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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